Selective precipitation of alkyl dihalides using a newly synthesized water-soluble bisphosphorylpillar[5]arene†
Chemical Communications Pub Date: 2016-05-12 DOI: 10.1039/C6CC03494B
Abstract
Bisphosphorylpillar[5]arenes (H1 and H2) were synthesized and used to study the host–guest complexation in organic solvents and water. The interactions between the guests and the phosphate of the hosts lead to strong binding towards alkyl dihalides and alkyldiammonium ions. H2 may be used to detect or separate alkyl dihalides in water due to the rapid precipitation of the complex.
![Graphical abstract: Selective precipitation of alkyl dihalides using a newly synthesized water-soluble bisphosphorylpillar[5]arene](http://scimg.chem960.com/usr/1/C6CC03494B.jpg)
Recommended Literature
- [1] An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†
- [2] An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†
- [3] An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†
- [4] An intermolecular C–C coupling reaction of iridium complexes†
- [5] An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems
- [6] An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†
- [7] An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†
- [8] An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy
- [9] An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†
- [10] An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†
Journal Name：Chemical Communications
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)